Cas no 58569-23-6 (Benzenesulfonic acid,[[4-[(4-amino-3-methylphenyl)[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]methyl]phenyl]amino]-)

• Product Name: Benzenesulfonic acid,[[4-[(4-amino-3-methylphenyl)[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]methyl]phenyl]amino]-
• CAS No: 58569-23-6
• MF: C₃₂H₂₇N₃O₃S
• MW: 533.64008641243
• CID: 368885
• PubChem ID: 162861
• Update Time: 2025-04-19

Benzenesulfonic acid,[[4-[(4-amino-3-methylphenyl)[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]methyl]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,[[4-[(4-amino-3-methylphenyl)[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]methyl]phenyl]amino]-
• [[4-[(4-amino-m-tolyl)[4-(phenylimino)cyclohexa-2,5-dien-1-ylidene]methyl]phenyl]amino]benzenesulphonic acid
• 2-[(4-{(4-Amino-3-methylphenyl)[4-(phenylimino)-2,5-cyclohexadien -1-ylidene]methyl}phenyl)amino]benzenesulfonic acid
• 2-[[4-[(4-amino-3-methyl-phenyl)-(4-phenylimino-1-cyclohexa-2,5-dienylidene)methyl]phenyl]amino]benzenesulfonic acid
• 2-{[(1Z,4Z)-4-{(4-amino-3-methylphenyl)[4-(phenylamino)phenyl]methylidene}cyclohexa-2,5-dien-1-ylidene]amino}benzenesulfonic acid
• Benzenesulfonic acid, ((4-((4-amino-3-methylphenyl)(4-(phenylimino)-2,5-cyclohexadien-1-ylidene)methyl)phenyl)amino)-
• C.I. Pigment Blue 19
• 2-(4-{(4-amino-3-methylphenyl)[4-(phenylimino)cyclohexa-2,5-dien-1-ylidene]methyl}anilino)benzene-1-sulfonic acid
• BENZENESULFONIC ACID, ((4-((4-AMINO-3-METHYLPHENYL)(4- (PHENYLIMINO)-2,5-CYCLOHEXADIEN-1- YLIDENE)METHYL)PHENYL)AMINO)-
• 58569-23-6
• 2-[[4-[(4-amino-3-methylphenyl)-(4-anilinophenyl)methylidene]cyclohexa-2,5-dien-1-ylidene]amino]benzenesulfonic acid
• alkali blue 4B free acid
• 2-({4-[(4-Amino-3-methylphenyl)(4-anilinophenyl)methylidene]cyclohexa-2,5-dien-1-ylidene}amino)benzene-1-sulfonic acid
• 3T6BPJ1F34
• CHEBI:90532
• ((4-((4-Amino-m-tolyl)(4-(phenylimino)cyclohexa-2,5-dien-1-ylidene)methyl)phenyl)amino)benzenesulphonic acid
• SCHEMBL5411437
• ((4-((4-AMINO-M-TOLYL)(4-(PHENYLIMINO)CYCLOHEXA-2,5-DIEN-1- YLIDENE)METHYL)PHENYL)AMINO)BENZENESULPHONIC ACID
• 2-((4-((E)-(4-amino-3-methylphenyl)((E)-4-(phenylimino)cyclohexa-2,5-dien-1-ylidene)methyl)phenyl)amino)benzenesulfonic acid
• Q27162599
• UNII-3T6BPJ1F34
• NS00021229
• DTXSID4069268
• EINECS 261-334-2
• alkali blue 4B (acid from)
• DTXSID90866697
• Alkali Blue G

• Inchi： 1S/C32H27N3O3S/c1-22-21-25(15-20-29(22)33)32(23-11-16-27(17-12-23)34-26-7-3-2-4-8-26)24-13-18-28(19-14-24)35-30-9-5-6-10-31(30)39(36,37)38/h2-21,34H,33H2,1H3,(H,36,37,38)/b32-24-,35-28-
• InChI Key： HKAGEPARHQTMCZ-JKDKUUISSA-N
• SMILES： S(C1C=CC=CC=1N=C1C=CC(C=C1)=C(C1C=CC(=CC=1)NC1C=CC=CC=1)C1C=CC(=C(C)C=1)N)(=O)(=O)O |c:15,t:8|

Computed Properties

• Exact Mass: 533.17751
• Monoisotopic Mass: 533.177312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 6.4

Experimental Properties

• Density: 1.24
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.649
• PSA: 104.78
• LogP: 9.00310